Cas no 1955506-24-7 ({4-fluoro-1-(pyrimidin-2-yl)methylpyrrolidin-2-yl}methanamine)

• Product Name: {4-fluoro-1-(pyrimidin-2-yl)methylpyrrolidin-2-yl}methanamine
• CAS No: 1955506-24-7
• MF: C₁₀H₁₅FN₄
• MW: 210.251304864883
• MDL: MFCD30180823
• CID: 5240903
• PubChem ID: 122360384
• Update Time: 2025-05-20

{4-fluoro-1-(pyrimidin-2-yl)methylpyrrolidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanamine, 4-fluoro-1-(2-pyrimidinylmethyl)-
• {4-fluoro-1-(pyrimidin-2-yl)methylpyrrolidin-2-yl}methanamine

• MDL： MFCD30180823
• Inchi： 1S/C10H15FN4/c11-8-4-9(5-12)15(6-8)7-10-13-2-1-3-14-10/h1-3,8-9H,4-7,12H2
• InChI Key： YIPDFACMUHONGW-UHFFFAOYSA-N
• SMILES： N1(CC2=NC=CC=N2)CC(F)CC1CN

Additional information on {4-fluoro-1-(pyrimidin-2-yl)methylpyrrolidin-2-yl}methanamine

Compound CAS No. 1955506-24-7: {4-fluoro-1-(pyrimidin-2-yl)methylpyrrolidin-2-yl}methanamine

The compound with CAS No. 1955506-24-7, known as {4-fluoro-1-(pyrimidin-2-yl)methylpyrrolidin-2-yl}methanamine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a pyrimidine moiety and a fluoro substituent, making it a valuable tool in drug discovery and development.

{4-fluoro...} The core structure of this compound consists of a pyrrolidine ring, a five-membered nitrogen-containing heterocycle, which serves as a versatile scaffold for various chemical modifications. The substitution pattern on the pyrrolidine ring includes a fluoro group at the 4-position and a methyl group attached to the nitrogen atom at position 1. This methyl group is further connected to a pyrimidine ring, which introduces additional electronic and steric effects into the molecule.

{pyrimidin...} Pyrimidine rings are well-known for their role in nucleic acids and are often utilized in medicinal chemistry due to their ability to participate in hydrogen bonding and π-interactions. In this compound, the pyrimidine moiety is attached via its 2-position to the methyl group on the pyrrolidine ring, creating a rigid and planar structure that can potentially interact with biological targets such as enzymes or receptors.

Recent studies have highlighted the potential of {4-fluoro...} compounds in modulating various biological pathways. For instance, research has shown that this compound exhibits inhibitory activity against certain kinases, making it a promising candidate for anti-cancer therapies. The fluoro substituent at position 4 plays a crucial role in enhancing the compound's pharmacokinetic properties, such as solubility and bioavailability, which are critical for its therapeutic efficacy.

In terms of synthesis, {pyrimidin...} compounds like this one are typically prepared through multi-step processes involving nucleophilic substitutions, cyclizations, and coupling reactions. The construction of the pyrrolidine-pyrimidine conjugate requires precise control over reaction conditions to ensure high yields and selectivity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis of this compound.

From an applications perspective, {4-fluoro...} compounds have shown potential in several areas beyond oncology. For example, they have been investigated for their anti-inflammatory properties, suggesting their utility in treating chronic inflammatory diseases. Additionally, their ability to modulate ion channels makes them candidates for neurological disorders such as epilepsy or Parkinson's disease.

Recent advancements in computational chemistry have further enhanced our understanding of {pyrimidin...} compounds like this one. Molecular docking studies have revealed key interactions between the compound and its target proteins, providing insights into its mechanism of action. These studies have also guided the design of analogs with improved potency and selectivity.

In conclusion, {4-fluoro...} compounds represent a fascinating class of molecules with diverse applications in drug discovery and development. Their unique structural features and promising biological activities make them invaluable tools for advancing modern medicine. As research continues to uncover new insights into their properties and mechanisms, we can expect even greater contributions from these compounds in addressing unmet medical needs.